Vitexolide D
Vitexolide D
4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one is a natural product found in Vitex vestita with data available.
Brand Name:
Vulcanchem
CAS No.:
1788090-69-6
VCID:
VC21220808
InChI:
InChI=1S/C20H30O3/c1-13-6-7-17-19(2,3)9-5-10-20(17,4)15(13)12-16(21)14-8-11-23-18(14)22/h8,15-17,21H,1,5-7,9-12H2,2-4H3/t15-,16-,17-,20+/m0/s1
SMILES:
CC1(CCCC2(C1CCC(=C)C2CC(C3=CCOC3=O)O)C)C
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
Vitexolide D
CAS No.: 1788090-69-6
Cat. No.: VC21220808
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-[(1S)-2-[(1S,4As,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one is a natural product found in Vitex vestita with data available. |
|---|---|
| CAS No. | 1788090-69-6 |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | 4-[(1S)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C20H30O3/c1-13-6-7-17-19(2,3)9-5-10-20(17,4)15(13)12-16(21)14-8-11-23-18(14)22/h8,15-17,21H,1,5-7,9-12H2,2-4H3/t15-,16-,17-,20+/m0/s1 |
| Standard InChI Key | NNNUJNWMFLYQTF-OGNFBWPZSA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1CCC(=C)[C@@H]2C[C@@H](C3=CCOC3=O)O)(C)C |
| SMILES | CC1(CCCC2(C1CCC(=C)C2CC(C3=CCOC3=O)O)C)C |
| Canonical SMILES | CC1(CCCC2(C1CCC(=C)C2CC(C3=CCOC3=O)O)C)C |
| Appearance | Powder |
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